Cas no 2097964-02-6 (2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione)

2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione structure
2097964-02-6 structure
Product name:2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
CAS No:2097964-02-6
MF:C12H20N2O2
MW:224.299403190613
CID:5723479
PubChem ID:121205237

2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione Chemical and Physical Properties

Names and Identifiers

    • AKOS026713952
    • 2097964-02-6
    • F1967-2928
    • 2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
    • starbld0045649
    • Pyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione, 4-(1-ethylpropyl)tetrahydro-2-methyl-
    • Inchi: 1S/C12H20N2O2/c1-4-7(5-2)10-9-8(6-13-10)11(15)14(3)12(9)16/h7-10,13H,4-6H2,1-3H3
    • InChI Key: ZDKQSTLBVGZTMQ-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C(N1C)=O)CNC2C(CC)CC

Computed Properties

  • Exact Mass: 224.152477885g/mol
  • Monoisotopic Mass: 224.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • Density: 1.077±0.06 g/cm3(Predicted)
  • Boiling Point: 355.6±35.0 °C(Predicted)
  • pka: 7.92±0.40(Predicted)

2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1967-2928-1g
2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
2097964-02-6 95%+
1g
$598.0 2023-09-06
TRC
M203761-500mg
2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2h,3ah)-dione
2097964-02-6
500mg
$ 550.00 2022-06-04
TRC
M203761-100mg
2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2h,3ah)-dione
2097964-02-6
100mg
$ 135.00 2022-06-04
Life Chemicals
F1967-2928-2.5g
2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
2097964-02-6 95%+
2.5g
$1196.0 2023-09-06
Life Chemicals
F1967-2928-0.5g
2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
2097964-02-6 95%+
0.5g
$568.0 2023-09-06
Life Chemicals
F1967-2928-5g
2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
2097964-02-6 95%+
5g
$1794.0 2023-09-06
Life Chemicals
F1967-2928-0.25g
2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
2097964-02-6 95%+
0.25g
$539.0 2023-09-06
TRC
M203761-1g
2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2h,3ah)-dione
2097964-02-6
1g
$ 865.00 2022-06-04
Life Chemicals
F1967-2928-10g
2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
2097964-02-6 95%+
10g
$2512.0 2023-09-06

2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione Related Literature

Additional information on 2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

Introduction to 2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS No. 2097964-02-6)

2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydropyrrolopyrrole class, which is known for its diverse biological activities and potential applications in drug development. The presence of both methyl and pentan-3-yl substituents in its molecular framework contributes to its unique chemical properties and reactivity, making it a subject of intense study for researchers exploring novel therapeutic agents.

The CAS number 2097964-02-6 provides a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases. As a member of the tetrahydropyrrolopyrrole scaffold, this molecule exhibits characteristics that are both distinct and intriguing. The tetrahydropyrrolo[3,4-c]pyrrole core is a fused bicyclic system that has been extensively studied for its potential as a pharmacophore in various drug candidates. The 1,3(2H,3aH)-dione moiety further enhances the complexity of the molecule, contributing to its reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their applications in medicine. 2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione has been explored as a potential lead compound in several research projects due to its structural features. The methyl and pentan-3-yl substituents play a crucial role in modulating the electronic properties of the molecule, which can influence its binding affinity to biological targets. This makes it an attractive candidate for further investigation in the context of drug discovery.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. Researchers have been interested in exploring synthetic pathways that could lead to derivatives of 2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione with enhanced biological activity. The tetrahydropyrrolopyrrole core provides a versatile platform for modifications that could improve pharmacokinetic properties or target specificity. This has led to several synthetic strategies being developed to functionalize this scaffold in various ways.

The biological activity of this compound has been a focus of numerous studies. Initial investigations have suggested that it may exhibit properties relevant to various therapeutic areas. For instance, some preliminary studies have indicated potential interactions with enzymes or receptors that are implicated in metabolic disorders or inflammatory responses. While these findings are still preliminary and require further validation through rigorous testing, they highlight the compound's potential as a starting point for developing new treatments.

Another area of interest is the synthetic chemistry associated with this molecule. The preparation of complex heterocyclic compounds like 2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione often involves multi-step synthetic routes that require careful optimization. Researchers have been working on developing efficient and scalable synthetic methodologies to produce this compound in sufficient quantities for further study. Advances in synthetic techniques have enabled the preparation of increasingly complex molecules like this one, opening up new possibilities for drug discovery.

The pharmacological profile of this compound is still being elucidated through ongoing research. However, early studies have provided valuable insights into its potential mechanisms of action. The unique structural features of 2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione, particularly the presence of the dione moiety, suggest that it may interact with biological targets in ways that are distinct from other known compounds. This has sparked interest among researchers who are looking for novel chemical entities to explore as potential drugs.

In conclusion,2-methyl-4-(pentan-3-yl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS No. 2097964-02-6) represents an exciting area of research with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structure and promising biological activities make it a valuable candidate for further exploration. As synthetic methods continue to improve and more data becomes available on its pharmacological properties,this compound is likely to play an important role in the development of new therapeutic agents.

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